![molecular formula C4H6N2S B3375804 1-methyl-1H-pyrazole-4-thiol CAS No. 1152556-14-3](/img/structure/B3375804.png)
1-methyl-1H-pyrazole-4-thiol
Overview
Description
1-methyl-1H-pyrazole-4-thiol, also known by its IUPAC name, is a sulfur-containing heterocyclic compound. Its chemical formula is C₄H₆N₂S with a molecular weight of 114.17 g/mol . This compound exhibits interesting properties due to its unique structure.
Synthesis Analysis
The synthesis of this compound involves the introduction of a methyl group onto the pyrazole ring. Various synthetic routes exist, including condensation reactions between appropriate precursors or direct functionalization of pyrazole derivatives. One example is the reaction of 1-methylpyrazole with a thiol reagent to yield the desired compound .
Scientific Research Applications
1-methyl-1H-pyrazole-4-thiol has been extensively studied for its potential applications in various scientific fields. In biochemistry, it is used as a ligand for metal ions such as copper, zinc, and iron. It has been shown to have antioxidant properties and can scavenge free radicals. In pharmaceuticals, it has been studied for its potential as an anti-inflammatory agent, and it has also been shown to have anticancer activity. In material science, it is used as a stabilizer for silver nanoparticles.
Mechanism of Action
Target of Action
1-Methyl-1H-pyrazole-4-thiol is a sulfur-containing pyrazole . Pyrazoles are known to be the basic elements for the design of drug-like compounds with multiple biological activities . .
Mode of Action
Pyrazoles in general have the ability to modify through nucleophilic (at c-3 or c-5 positions) and electrophilic substitution (preferably at n-1, n-2, or c-4 positions) reactions . This allows them to interact with various biological targets, leading to a range of biological activities.
Biochemical Pathways
Sulfur-containing pyrazoles are known to have multiple biological activities , suggesting that they may interact with a variety of biochemical pathways.
Pharmacokinetics
The compound’s predicted properties include a boiling point of 2063±130 °C and a density of 125±01 g/cm3 . Its pKa is predicted to be 5.95±0.16 , which could influence its absorption and distribution in the body.
Result of Action
Sulfur-containing pyrazoles are known to have multiple biological activities , suggesting that they may have a variety of effects at the molecular and cellular level.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-methyl-1H-pyrazole-4-thiol in lab experiments is its ability to bind to metal ions, which can be useful in studying metalloproteins and metal-containing enzymes. Additionally, its antioxidant and anti-inflammatory properties make it a useful tool for studying oxidative stress and inflammation. One limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 1-methyl-1H-pyrazole-4-thiol. One area of research is the development of new synthetic methods for producing the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, the toxicity of the compound needs to be further studied to determine its safety for use in various experiments.
Conclusion:
In conclusion, this compound is a sulfur-containing heterocyclic compound that has gained significant attention in scientific research due to its unique properties. It has potential applications in biochemistry, pharmaceuticals, and material science, and has been shown to have antioxidant, anti-inflammatory, and anticancer properties. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields.
properties
IUPAC Name |
1-methylpyrazole-4-thiol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2S/c1-6-3-4(7)2-5-6/h2-3,7H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZXZISJPKIPFEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)S | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1152556-14-3 | |
Record name | 1-methyl-1H-pyrazole-4-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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